Cas no 1806276-61-8 (Ethyl 5-cyano-2-iodo-3-methoxybenzoate)

• Product Name: Ethyl 5-cyano-2-iodo-3-methoxybenzoate
• CAS No: 1806276-61-8
• MF: C₁₁H₁₀INO₃
• MW: 331.106475353241
• CID: 4957274
• Update Time: 2025-06-09

Ethyl 5-cyano-2-iodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-iodo-3-methoxybenzoate

• Inchi： 1S/C11H10INO3/c1-3-16-11(14)8-4-7(6-13)5-9(15-2)10(8)12/h4-5H,3H2,1-2H3
• InChI Key： LRQGVCIITMVZQX-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-iodo-3-methoxybenzoate

Comprehensive Overview of Ethyl 5-cyano-2-iodo-3-methoxybenzoate (CAS No. 1806276-61-8)

Ethyl 5-cyano-2-iodo-3-methoxybenzoate (CAS No. 1806276-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, iodo, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C11H10INO3, offers unique reactivity, making it valuable for constructing complex molecules. Researchers frequently explore its applications in drug discovery, catalysis, and material science, aligning with the growing demand for high-performance building blocks in modern chemistry.

The compound's iodo-substituted aromatic ring enables cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in creating biaryl structures for bioactive molecules. Meanwhile, the cyano group enhances its utility in heterocycle synthesis, a hotspot in medicinal chemistry due to its relevance to kinase inhibitors and anticancer agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy, addressing sustainability concerns in industrial applications.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 5-cyano-2-iodo-3-methoxybenzoate, ensuring purity and consistency for research use. Its stability under controlled conditions makes it suitable for long-term storage, though precautions against light and moisture are recommended. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in developing small-molecule probes and PET tracers highlights its interdisciplinary importance.

In agrochemical contexts, derivatives of 5-cyano-2-iodo-3-methoxybenzoate have shown potential as herbicide intermediates, reflecting broader efforts to design eco-friendly crop protection agents. The compound's structural modularity allows for tailored modifications, meeting the demand for precision agriculture solutions. Additionally, its compatibility with flow chemistry systems aligns with the push for automated synthesis in high-throughput environments.

From a commercial perspective, CAS No. 1806276-61-8 is often searched alongside terms like "scalable synthesis", "supplier availability", and "custom modifications", indicating its niche yet expanding market. Regulatory compliance, particularly regarding REACH and GMP standards, further underscores its relevance to quality-driven industries. As AI-driven drug design gains traction, the compound's data-rich profile (e.g., SMILES strings, logP values) supports computational modeling efforts, bridging experimental and virtual research.

In summary, Ethyl 5-cyano-2-iodo-3-methoxybenzoate exemplifies the intersection of innovation and practical utility in organic synthesis. Its multifaceted applications—from pharmaceutical scaffolds to agrochemical precursors—position it as a critical tool for addressing contemporary challenges in life sciences and industrial chemistry. Future research may focus on catalytic asymmetric variants or biodegradable derivatives, reflecting evolving scientific and environmental priorities.